![molecular formula C16H23NO4 B1344239 4-[Benzyl(tert-butoxycarbonyl)amino]butanoic acid CAS No. 213772-01-1](/img/structure/B1344239.png)
4-[Benzyl(tert-butoxycarbonyl)amino]butanoic acid
Overview
Description
“4-[Benzyl(tert-butoxycarbonyl)amino]butanoic acid” is an organic compound with the molecular formula C16H23NO4 . It has a molecular weight of 293.36 g/mol . The compound is used as a building block in organic synthesis .
Molecular Structure Analysis
The compound has a complex structure with several functional groups. The SMILES string representation of the molecule isCC(C)(C)OC(=O)N(CCCC(O)=O)Cc1ccccc1
. This indicates the presence of a benzyl group (Cc1ccccc1), a tert-butoxycarbonyl group (CC©©OC(=O)N), and a butanoic acid group (CCCC(O)=O). Physical And Chemical Properties Analysis
The compound is a solid at room temperature . More specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the retrieved data.Scientific Research Applications
Component of α,γ-peptide hybrids
The compound is an important component of α,γ-peptide hybrids . These hybrids are resistant to enzymatic degradation, which makes them useful in various biological applications . They display significant biological activity, including antibiotic, antiviral, and anticancer properties .
Role in Halogen Exchange Reactions
The compound plays an essential role in halogen exchange reactions . This type of reaction is crucial in many chemical synthesis processes .
Synthesis of Other Compounds
“4-[Benzyl(tert-butoxycarbonyl)amino]butanoic acid” is used in the synthesis of other complex compounds . For example, it is used in the production of “4- ( ( (TERT-BUTOXYCARBONYL)AMINO)METHYL)CYCLOHEXANECARBOXYLIC ACID” and "(2S)- [ (TERT-BUTOXYCARBONYL)AMINO] (4-HYDROXYCYCLOHEXYL)ETHANOIC ACID" .
Research and Development
This compound is often used in research and development in the field of chemistry . It is used in the development of new chemical synthesis methods and in the study of reaction mechanisms .
Pharmaceutical Applications
Due to its biological activity, “4-[Benzyl(tert-butoxycarbonyl)amino]butanoic acid” has potential applications in the pharmaceutical industry . It could be used in the development of new drugs with antibiotic, antiviral, and anticancer properties .
Industrial Applications
In the industrial sector, this compound can be used in the production of various products . Its role in halogen exchange reactions makes it valuable in industries that rely on these types of chemical reactions .
Safety and Hazards
The compound is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), with the signal word "Warning" . The hazard statement H302 indicates that it is harmful if swallowed . Precautionary statements include P301 + P312 + P330, which advise to call a poison center or doctor if you feel unwell, and to rinse mouth if swallowed .
properties
IUPAC Name |
4-[benzyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO4/c1-16(2,3)21-15(20)17(11-7-10-14(18)19)12-13-8-5-4-6-9-13/h4-6,8-9H,7,10-12H2,1-3H3,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCKHPPARUKMUTN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(CCCC(=O)O)CC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70626357 | |
Record name | 4-[Benzyl(tert-butoxycarbonyl)amino]butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70626357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[Benzyl(tert-butoxycarbonyl)amino]butanoic acid | |
CAS RN |
213772-01-1 | |
Record name | 4-[Benzyl(tert-butoxycarbonyl)amino]butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70626357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.